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Compound of Interest

Compound Name: 2,2-Dichloropropane

Cat. No.: B165471 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical and physical properties of reagents and solvents is paramount. This guide

provides a comprehensive cross-validation of experimental data on 2,2-dichloropropane,

presenting its properties, comparing it with an isomer and a common alternative, and detailing

relevant experimental protocols.

Data Presentation: Physicochemical Properties
The following tables summarize the key quantitative data for 2,2-dichloropropane, its isomer

1,2-dichloropropane, and the widely used solvent, dichloromethane.

Table 1: Physical and Chemical Properties of Dichlorinated Alkanes
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Property
2,2-
Dichloropropane

1,2-
Dichloropropane

Dichloromethane
(DCM)

CAS Number 594-20-7[1][2][3] 78-87-5[4] 75-09-2

Molecular Formula C₃H₆Cl₂[1][3] C₃H₆Cl₂ CH₂Cl₂

Molecular Weight 112.99 g/mol [1][2][3] 112.99 g/mol 84.93 g/mol

Appearance
Clear, colorless

liquid[5]
Clear liquid[6] Colorless liquid

Odor Strong, sweet odor[1]
Chloroform-like

odor[6]

Sweet, chloroform-like

odor

Boiling Point 68-69 °C[1][2][5] 95-96 °C[6] 39.6 °C

Melting Point -35 °C[1][2][5] -93.9 °C[7] -96.7 °C

Density
1.082 g/mL at 25 °C[2]

[5]
1.159 g/cc[6] 1.326 g/mL at 20 °C

Refractive Index

(n20/D)
1.4145[1][5] - 1.4244

Flash Point -5.0 °C (closed cup)[8] 21 °C (open cup)[6] -

Table 2: Spectroscopic Data for 2,2-Dichloropropane

Spectroscopic Data Values

¹H NMR (300 MHz, CDCl₃) δ 2.193 ppm[9]

¹H NMR (300 MHz, CCl₄) δ 2.21 ppm[9]

¹³C NMR
Chemical shifts have been recorded and are

available in spectral databases.[10]

Mass Spectrum (m/z) Available through the NIST WebBook.[11]

IR Spectrum
Data available in the NIST Chemistry WebBook.

[12]
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Table 3: Safety and Hazard Information

Hazard Information 2,2-Dichloropropane 1,2-Dichloropropane

Signal Word Danger[8][13] Danger[4]

Hazard Statements

Highly flammable liquid and

vapor (H225), Causes serious

eye irritation (H319)[8][13].

Highly flammable liquid and

vapor, Harmful if swallowed or

inhaled, May cause cancer[4]

[14].

Personal Protective Equipment

Protective gloves, clothing,

eye, and face protection are

recommended[13].

Use personal protective

equipment as required[4].

Storage
Store in a well-ventilated

place. Keep cool[13].

Store locked up. Store in a

well-ventilated place. Keep

cool[4].

Experimental Protocols
Detailed and reproducible experimental protocols are crucial for validating and comparing data.

Protocol 1: Purification of 2,2-Dichloropropane

This protocol describes a standard method for the purification of 2,2-dichloropropane.[5]

Objective: To remove impurities from a sample of 2,2-dichloropropane.

Materials:

Crude 2,2-dichloropropane

Aqueous sodium carbonate (Na₂CO₃) solution

Distilled water

Anhydrous calcium chloride (CaCl₂)
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Separatory funnel

Distillation apparatus

Procedure:

Wash the crude 2,2-dichloropropane with an aqueous Na₂CO₃ solution in a separatory

funnel to neutralize any acidic impurities.

Separate the organic layer and wash it with distilled water to remove any remaining

Na₂CO₃ and other water-soluble impurities.

Dry the washed 2,2-dichloropropane over anhydrous CaCl₂ to remove residual water.

Perform a fractional distillation of the dried liquid.

Collect the fraction that boils at 68-69 °C.

Protocol 2: Determination of Boiling Point

A general procedure for determining the boiling point of a liquid organic compound.

Objective: To determine the boiling point of a purified liquid sample.

Materials:

Purified liquid sample (e.g., 2,2-dichloropropane)

Distillation flask

Condenser

Thermometer

Heating mantle

Boiling chips

Procedure:
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Add a small volume of the purified liquid to the distillation flask along with a few boiling

chips.

Set up the distillation apparatus with the thermometer bulb positioned just below the side

arm of the flask leading to the condenser.

Begin heating the flask gently.

Record the temperature at which the liquid boils and a stable temperature is maintained

on the thermometer as the vapor condenses. This temperature is the boiling point.

Protocol 3: ¹H NMR Spectroscopy

A standard protocol for obtaining a proton NMR spectrum.

Objective: To characterize the chemical structure of 2,2-dichloropropane by ¹H NMR.

Materials:

Purified 2,2-dichloropropane sample

Deuterated solvent (e.g., CDCl₃ or CCl₄)[9]

NMR tube

NMR spectrometer

Procedure:

Dissolve a small amount of the purified 2,2-dichloropropane in the chosen deuterated

solvent within an NMR tube.

Place the NMR tube in the spectrometer.

Acquire the ¹H NMR spectrum according to the instrument's standard operating

procedures.

Process the resulting free induction decay (FID) to obtain the frequency domain spectrum.
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Analyze the chemical shifts, integration, and multiplicity of the signals to confirm the

structure.

Visualizations
Logical Relationships of Haloalkane Properties

The physical properties of haloalkanes are influenced by several factors, including the nature of

the halogen and the structure of the alkyl group. The boiling points of haloalkanes generally

increase with the increasing size and mass of the halogen atom for the same alkyl group.[15]

[16] For isomeric haloalkanes, increased branching leads to a lower boiling point due to a

decrease in surface area and weaker van der Waals forces.[15][17]

Influencing Factors

Physical Properties

Halogen Atom
(F, Cl, Br, I)

Boiling Point

Size/Mass Increase -> BP Increase

Density

Mass Increase -> Density Increase

Alkyl Group Structure
(Chain length, Branching)

Branching Increase -> BP Decrease Alkyl Size Increase -> Density Decrease

Click to download full resolution via product page

Factors influencing haloalkane physical properties.

Experimental Workflow for 2,2-Dichloropropane Purification

The purification of 2,2-dichloropropane involves a series of steps to remove impurities,

culminating in fractional distillation to obtain the pure compound.[5]

Crude 2,2-Dichloropropane Wash with aq. Na2CO3 Wash with Distilled Water Dry over CaCl2 Fractional Distillation Pure 2,2-Dichloropropane
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Click to download full resolution via product page

Purification workflow for 2,2-dichloropropane.

Applications and Hazards of 2,2-Dichloropropane

2,2-Dichloropropane is utilized in specific chemical applications but also presents notable

hazards that require careful management.

Applications Hazards

2,2-Dichloropropane

Solvent for a wide range of substances Chemical intermediate in synthesis Used in studies of volatile organic compounds in drinking water Highly Flammable Liquid Causes Serious Eye Irritation

Click to download full resolution via product page

Applications and associated hazards of 2,2-dichloropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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